(2-Fluoro-benzyl)-[2-(5-methoxy-2-methyl-1H-indol-3-yl)-ethyl]-amine

• Molecular Formula: C19H21FN2O
• Molecular Weight: 312.4 g/mol
• IUPAC Name: N-[(2-fluorophenyl)methyl]-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethanamine
• InChI: InChI=1S/C19H21FN2O/c1-13-16(17-11-15(23-2)7-8-19(17)22-13)9-10-21-12-14-5-3-4-6-18(14)20/h3-8,11,21-22H,9-10,12H2,1-2H3
• InChI Key: HPXOYMIRXBFRFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C=CC(=C2)OC)CCNCC3=CC=CC=C3F

Description

[(2-FLUOROPHENYL)METHYL][2-(5-METHOXY-2-METHYL-1H-INDOL-3-YL)ETHYL]AMINE is a compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications

Preparation Methods

The synthesis of [(2-FLUOROPHENYL)METHYL][2-(5-METHOXY-2-METHYL-1H-INDOL-3-YL)ETHYL]AMINE typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2-fluorobenzyl chloride and 5-methoxy-2-methylindole.

Reaction Conditions: The reaction is carried out under basic conditions, often using a base like sodium hydride (NaH) or potassium carbonate (K2CO3) in an aprotic solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF).

Synthetic Route: The 2-fluorobenzyl chloride is reacted with 5-methoxy-2-methylindole in the presence of the base to form the desired product.

Chemical Reactions Analysis

[(2-FLUOROPHENYL)METHYL][2-(5-METHOXY-2-METHYL-1H-INDOL-3-YL)ETHYL]AMINE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles such as amines or thiols under appropriate conditions.

Scientific Research Applications

[(2-FLUOROPHENYL)METHYL][2-(5-METHOXY-2-METHYL-1H-INDOL-3-YL)ETHYL]AMINE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a precursor in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antiviral, anticancer, and antimicrobial properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals

Mechanism of Action

The mechanism of action of [(2-FLUOROPHENYL)METHYL][2-(5-METHOXY-2-METHYL-1H-INDOL-3-YL)ETHYL]AMINE involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound binds to specific receptors or enzymes in the body, modulating their activity.

Pathways: It can influence various signaling pathways, leading to changes in cellular processes such as apoptosis, cell proliferation, and immune response.

Comparison with Similar Compounds

[(2-FLUOROPHENYL)METHYL][2-(5-METHOXY-2-METHYL-1H-INDOL-3-YL)ETHYL]AMINE can be compared with other indole derivatives:

Similar Compounds: Compounds such as 5-fluoro-3-phenylindole and 5-methoxy-2-methylindole share structural similarities.

Uniqueness: The presence of both the fluorophenyl and methoxy-methyl-indole groups in [(2-FLUOROPHENYL)METHYL][2-(5-METHOXY-2-METHYL-1H-INDOL-3-YL)ETHYL]AMINE makes it unique, providing distinct chemical and biological properties